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Compound of Interest

Compound Name: Boc-D-isoleucine
CAS No.: 13139-16-7; 362-43-6; 55721-65-8
Cat. No.: B2418051
Get Quote
. J

Title: Technical Monograph: Boc-D-Isoleucine (Boc-D-lle-OH) — Structural Identity,
Physicochemical Properties, and Application in Peptide Therapeutics[1][2]

Executive Summary

This technical guide provides a definitive analysis of N-tert-Butoxycarbonyl-D-isoleucine (Boc-
D-lle-OH), a critical chiral building block in modern peptide drug discovery.[1][2] Unlike its
proteogenic L-isomer, Boc-D-lle is primarily utilized to engineer proteolytic resistance and
induce specific secondary structures (e.g., B-turns) in peptidomimetics.[1][2] This document
serves as a reference for the precise molecular characterization, handling, and validation of
this compound in GLP/GMP environments.

Part 1: Physicochemical Identity & Structural
Formula[2]

The accurate identification of Boc-D-lle is contingent on distinguishing it from its L-isomer (Boc-
L-lle).[1][2] The D-configuration at the
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-carbon is the functional determinant for its biological applications.[1]

Core Data Table

Parameter Specification Notes

IUPAC: (2R,3R)-2-[(2-
] N-tert-Butoxycarbonyl-D- methylpropan-2-
Chemical Name ) ) )
isoleucine yl)oxycarbonylamino]-3-

methylpentanoic acid

"OH" denotes the free

Common Abbreviation Boc-D-lle-OH carboxylic acid.[1][2][3][4][5][6]

[71[8][°][10]

Critical: Do not confuse with L-
CAS Number 55721-65-8 )

isomer (13139-16-7).[1][2]
Molecular Formula C11H21NOa

) Monoisotopic mass: 231.15

Molecular Weight 231.29 g/mol

Da.[1][2]
Chirality D-Erythro (2R, 3R) configuration.[1][2][8]

) White to off-white crystalline Hygroscopic; often found as a
Physical State )
powder hemihydrate.[1][2]

Soluble in DCM, DMF, DMSO, Sparingly soluble in water;

Solubility . .
MeOH insoluble in hexanes.[2]

Structural Formula & Stereochemistry

The structure consists of a D-isoleucine backbone protected at the N-terminus by a tert-
butyloxycarbonyl (Boc) group.[1][2][7] The side chain contains a sec-butyl group.[1] In the D-
isomer, the stereochemistry at the

-carbon is R, and the

-carbon is R (assuming the standard D-allo-isoleucine relationship is avoided; standard D-lle is
the mirror image of L-lle).[1]

Key Structural Features:
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o Acid Lability: The Boc group is cleaved by moderate acids (TFA, HCI/Dioxane) to generate
the free amine and volatile isobutylene/CO2.[2]

o Base Stability: The carbamate linkage is stable to basic conditions used in Fmoc chemistry,
allowing for orthogonal protection strategies.

o Steric Bulk: The

-branched side chain of Isoleucine creates significant steric hindrance, often requiring
double-coupling protocols during Solid Phase Peptide Synthesis (SPPS).[1][2]

Part 2: Visualization of Structural Logic

The following diagram illustrates the chemical connectivity and the specific cleavage sites
relevant to synthesis.

COOH
Amide Bond Formation (Coupling Site)

Carbamate Linkage
Boc Group Cleaved by TFA a-Carbon

(Acid Labile) NH (Amine) p-Branching

(D-Configuration) \
Sec-Butyl Side Chain

(Steric Hindrance)

Click to download full resolution via product page

Figure 1: Functional connectivity of Boc-D-lle showing reactive sites and protecting group
stability.

Part 3: Synthetic Utility & Protocols

As a Senior Application Scientist, | recommend the following protocols. These are not merely
textbook instructions but are optimized for yield and purity in a research setting.

Application in Peptide Synthesis (SPPS)

Boc-D-lle is used when a peptide requires resistance to enzymatic degradation (proteolysis).[1]
[2] Mammalian proteases generally do not recognize D-amino acids, significantly extending the
half-life of the therapeutic.[1]
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Critical Consideration:

-Branching Isoleucine is

-branched (like Valine and Threonine).[1][2] This bulk adjacent to the coupling site hinders
nucleophilic attack.[1]

e Recommendation: Use stronger activation agents like HATU/HOALt rather than standard
HBTU/HOBLt.[1][2]

e Protocol: Perform double coupling (2 x 1 hour) to ensure >99% incorporation.

Standard Coupling Protocol (Boc Chemistry)

This protocol assumes a standard Merrifield resin or MBHA resin.[1][2]
» Activation: Dissolve Boc-D-lle-OH (3.0 eq) and HATU (2.9 eq) in minimum dry DMF.

o Base Addition: Add DIEA (6.0 eq). The solution should turn yellow.[1] Wait 30 seconds for
pre-activation.

o Coupling: Add the activated mixture to the resin-bound free amine.
 Incubation: Agitate at room temperature for 60 minutes.
» Validation: Perform a Kaiser Test (ninhydrin).[1][2]

o Note: If the test is slightly positive (blue), repeat the coupling.[2]

o Capping (Optional but Recommended): Acetylate unreacted amines with Ac2O/Pyridine to
prevent deletion sequences.

Part 4: Analytical Characterization & Quality Control

Validating the identity and purity of Boc-D-lle is critical, particularly the enantiomeric purity. A
1% contamination of L-lle can ruin the biological profile of a D-peptide.[1]

Quality Control Workflow
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Figure 2: QC Decision Tree ensuring chemical and stereochemical integrity before synthesis.

Recommended HPLC Method (Chemical Purity)

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5 um).[1][2]
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» Mobile Phase A: 0.1% TFA in Water (Milli-Q).[1][2]

* Mobile Phase B: 0.1% TFA in Acetonitrile (HPLC Grade).
o Gradient: 5% B to 95% B over 20 minutes.

e Flow Rate: 1.0 mL/min.[1][2]

e Detection: UV at 210 nm (Amide/Carboxyl absorption).[1][2] Note: Boc-amino acids have
weak UV absorbance; 210 nm is required.[1][2]

Chiral Analysis (Enantiomeric Excess)

Standard C18 columns cannot distinguish D-lle from L-lle.[1][2]
e Method: Chiral HPLC using a column like Chiralpak AD-H or OD-H.[1][2]

 Alternative (Derivatization): Marfey's Method.[1][2] React sample with FDAA (1-fluoro-2-4-
dinitrophenyl-5-L-alanine amide) and separate the resulting diastereomers on a standard
C18 column.[1][2] The D-lle derivative will elute at a different retention time than the L-lle
derivative.[1]

Part 5: Handling, Storage, and Stability

o Storage: Store at +2°C to +8°C. While stable at room temperature for short periods, long-
term storage requires refrigeration to prevent slow decarboxylation or hydrolysis.[1]

e Moisture Sensitivity: The compound is hygroscopic.[1] Always allow the bottle to reach room
temperature before opening to prevent condensation, which can hydrolyze the Boc group
over time.

o Safety: Irritant to eyes, respiratory system, and skin.[1] Standard PPE (gloves, goggles, lab
coat) is mandatory.[1][2]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [molecular weight and structural formula of Boc-D-lle].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2418051/docs#molecular-weight-and-structural-
formula-of-boc-d-ile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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